Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate

• IUPAC Name: ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate
• InChI: InChI=1S/C22H19N3O6/c1-2-30-22(27)16-10-15(11-18(12-16)25(28)29)21(26)24-13-17-8-9-20(14-23-17)31-19-6-4-3-5-7-19/h3-12,14H,2,13H2,1H3,(H,24,26)
• InChI Key: ABXCDNOJIYGKCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC(=C1)C(=O)NCC2=NC=C(C=C2)OC3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C22H19N3O6
• Molecular Weight: 421.4 g/mol

Description

Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate, also known as EPN, is a chemical compound that has been widely used in scientific research. It is a member of the nitroaromatic pesticide family and has been used as an insecticide and acaricide. However, due to its harmful effects on the environment and living organisms, its use has been restricted in many countries. In

Mechanism of Action

Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate acts as an acetylcholinesterase inhibitor, which leads to the accumulation of acetylcholine in the synaptic clefts of the nervous system. This accumulation results in the overstimulation of cholinergic receptors, leading to the disruption of normal physiological functions. The mechanism of action of Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate is similar to other nitroaromatic pesticides, such as parathion and malathion.
Biochemical and physiological effects
Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate has been shown to have a wide range of biochemical and physiological effects on various organisms. In insects, Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate has been shown to cause paralysis and death by disrupting the normal functioning of the nervous system. In mammals, Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate has been shown to cause respiratory depression, convulsions, and death. Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate has also been shown to have teratogenic effects on developing embryos and fetuses.

Advantages and Limitations for Lab Experiments

Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate has been widely used as a tool in scientific research due to its well-known mechanism of action and its ability to mimic the effects of other nitroaromatic pesticides. However, its use is limited due to its harmful effects on the environment and living organisms. Additionally, Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate is a highly toxic compound, and its use requires strict safety precautions.

Future Directions

Future research on Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate should focus on developing safer alternatives to nitroaromatic pesticides. Additionally, research should focus on the development of new methods for the detection and removal of these pesticides from the environment. Finally, research should focus on the long-term effects of exposure to nitroaromatic pesticides on human health and the environment.

Synthesis Methods

The synthesis of Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate involves the reaction of 3-nitrobenzoic acid with 5-[(5-phenoxypyridin-2-yl)methylcarbamoyl] chloride in the presence of triethylamine and ethyl alcohol. The resulting product is then purified through recrystallization to obtain pure Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate.

Scientific Research Applications

Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate has been widely used in scientific research as a tool to study the biochemical and physiological effects of nitroaromatic pesticides. It has been used as a model compound to investigate the metabolism, toxicology, and environmental fate of nitroaromatic pesticides. Ethyl 3-nitro-5-[(5-phenoxypyridin-2-yl)methylcarbamoyl]benzoate has also been used to study the effects of these pesticides on various organisms, including insects, mammals, and humans.